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Audience: Researchers, scientists, and drug development professionals.
Abstract

This application note details the discovery and characterization of Eeklivvaf, a novel and
potent inhibitor of Src kinase, identified through a high-throughput screening (HTS) campaign.
[1] We describe a robust fluorescence polarization (FP) competition assay developed for the
primary screen.[2][3] Detailed protocols for the HTS assay, assay validation using Z'-factor, and
subsequent IC50 determination are provided. Eeklivvaf demonstrates high potency for Src
kinase and excellent selectivity against a panel of related kinases. The methodologies and data
presented herein serve as a comprehensive guide for researchers engaged in kinase inhibitor
discovery and high-throughput screening.

Introduction

The Src family of non-receptor tyrosine kinases plays a crucial role in regulating a multitude of
cellular processes, including proliferation, survival, migration, and angiogenesis.[4][5]
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Dysregulation of Src kinase activity is implicated in the development and progression of various
cancers, making it a prime target for therapeutic intervention. High-throughput screening (HTS)
is a cornerstone of modern drug discovery, enabling the rapid testing of large compound
libraries to identify novel modulators of biological targets. This document outlines the
successful application of an FP-based HTS assay to identify "Eeklivvaf,” a potent and selective
inhibitor of Src kinase.

Src Kinase Signaling Pathway

Src kinase is a key node in numerous signaling pathways. Upon activation by various cell
surface receptors, such as receptor tyrosine kinases (RTKs) and G-protein coupled receptors
(GPCRs), Src initiates downstream signaling cascades that influence cell behavior. Key
downstream pathways include the Ras-ERK and PI3K-Akt pathways, which are critical for cell

proliferation and survival.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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